Cas no 1172535-13-5 (piperidine-3-carboximidamide dihydrochloride)

• Product Name: piperidine-3-carboximidamide dihydrochloride
• CAS No: 1172535-13-5
• MF: C₆H₁₅Cl₂N₃
• MW: 200.109399080276
• CID: 6847590
• PubChem ID: 42614761
• Update Time: 2025-06-28

piperidine-3-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

• piperidine-3-carboximidamide dihydrochloride
• 1172535-13-5
• EN300-7722002
• P67110
• Piperidine-3-carboxamidine 2HCl
• 890-856-9

• Inchi： 1S/C6H13N3.2ClH/c7-6(8)5-2-1-3-9-4-5;;/h5,9H,1-4H2,(H3,7,8);2*1H
• InChI Key： CTJNAOPXEJHCKQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1CCCC(C(=N)N)C1

Computed Properties

• Exact Mass: 199.0643029Da
• Monoisotopic Mass: 199.0643029Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.9Ų

Additional information on piperidine-3-carboximidamide dihydrochloride

Introduction to Piperidine-3-carboximidamide Dihydrochloride (CAS No. 1172535-13-5)

Piperidine-3-carboximidamide dihydrochloride, a compound with the chemical identifier CAS No. 1172535-13-5, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions.

The molecular structure of piperidine-3-carboximidamide dihydrochloride incorporates a piperidine ring, a six-membered heterocyclic amine, which is a common motif in biologically active molecules. The presence of a carboximidamide group at the 3-position of the piperidine ring contributes to its distinct chemical reactivity and biological activity. This structural feature has been extensively studied for its role in modulating various biological pathways, making it a valuable scaffold for the design of novel therapeutic agents.

In the realm of pharmaceutical research, piperidine-3-carboximidamide dihydrochloride has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Its ability to serve as a versatile building block allows chemists to modify its structure in various ways, leading to the development of molecules with tailored pharmacological properties. This flexibility has been particularly useful in the pursuit of new treatments for complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

Recent studies have highlighted the significance of piperidine-3-carboximidamide dihydrochloride in the context of drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting specific enzymes and receptors involved in disease pathogenesis. For instance, derivatives of this compound have shown promise in inhibiting kinases and other enzymes that play a crucial role in cancer progression. The dihydrochloride salt form enhances the solubility and stability of the compound, making it more suitable for formulation into pharmaceutical products.

The pharmacological profile of piperidine-3-carboximidamide dihydrochloride has been investigated through both preclinical and clinical studies. Preclinical trials have demonstrated its efficacy in animal models of various diseases, suggesting potential therapeutic benefits in humans. These studies have focused on evaluating its ability to modulate inflammatory responses, inhibit cell proliferation, and enhance tissue repair mechanisms. The compound's interaction with biological targets has been elucidated through advanced spectroscopic techniques and computational modeling, providing insights into its mechanism of action.

One of the most compelling aspects of piperidine-3-carboximidamide dihydrochloride is its potential for customization through structural modifications. Researchers have experimented with various substitutions on the piperidine ring and the carboximidamide group to optimize its pharmacokinetic properties. These modifications have led to the identification of novel analogs with improved potency, selectivity, and bioavailability. Such advancements are crucial for developing next-generation drugs that address unmet medical needs.

The synthesis of piperidine-3-carboximidamide dihydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the functionalization of a piperidine derivative followed by the introduction of a carboximidamide moiety. Advanced synthetic methodologies, including transition metal-catalyzed reactions and flow chemistry techniques, have been employed to enhance yield and purity. These synthetic strategies ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The safety profile of piperidine-3-carboximidamide dihydrochloride has been carefully evaluated through toxicological studies conducted in vitro and in vivo. These studies have assessed its acute toxicity, chronic toxicity, and potential side effects at various doses. The results have indicated that the compound exhibits moderate toxicity at high concentrations but remains relatively safe at therapeutic doses. This safety profile is essential for ensuring patient well-being during clinical trials and future drug administration.

The commercial viability of piperidine-3-carboximidamide dihydrochloride as a pharmaceutical product hinges on its cost-effective synthesis and scalability for industrial production. Pharmaceutical companies are investing in innovative manufacturing processes to optimize production efficiency while maintaining high-quality standards. These efforts are critical for making advanced therapies more accessible to patients worldwide.

In conclusion, piperidine-3-carboximidamide dihydrochloride (CAS No. 1172535-13-5) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, coupled with its versatile applications in drug design, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern medicine.